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7-[3-(4-Chlorophenoxy)-2-hydroxypropyl]-3-methyl-8-[2-(4-nitrophenyl)-2-oxoethyl]sulfanylpurine-2,6-dione 7-[3-(4-Chlorophenoxy)-2-hydroxypropyl]-3-methyl-8-[2-(4-nitrophenyl)-2-oxoethyl]sulfanylpurine-2,6-dione
Brand Name: Vulcanchem
CAS No.: 326919-07-7
VCID: VC0403443
InChI: InChI=1S/C23H20ClN5O7S/c1-27-20-19(21(32)26-22(27)33)28(10-16(30)11-36-17-8-4-14(24)5-9-17)23(25-20)37-12-18(31)13-2-6-15(7-3-13)29(34)35/h2-9,16,30H,10-12H2,1H3,(H,26,32,33)
SMILES: CN1C2=C(C(=O)NC1=O)N(C(=N2)SCC(=O)C3=CC=C(C=C3)[N+](=O)[O-])CC(COC4=CC=C(C=C4)Cl)O
Molecular Formula: C23H20ClN5O7S
Molecular Weight: 546g/mol

7-[3-(4-Chlorophenoxy)-2-hydroxypropyl]-3-methyl-8-[2-(4-nitrophenyl)-2-oxoethyl]sulfanylpurine-2,6-dione

CAS No.: 326919-07-7

Main Products

VCID: VC0403443

Molecular Formula: C23H20ClN5O7S

Molecular Weight: 546g/mol

7-[3-(4-Chlorophenoxy)-2-hydroxypropyl]-3-methyl-8-[2-(4-nitrophenyl)-2-oxoethyl]sulfanylpurine-2,6-dione - 326919-07-7

CAS No. 326919-07-7
Product Name 7-[3-(4-Chlorophenoxy)-2-hydroxypropyl]-3-methyl-8-[2-(4-nitrophenyl)-2-oxoethyl]sulfanylpurine-2,6-dione
Molecular Formula C23H20ClN5O7S
Molecular Weight 546g/mol
IUPAC Name 7-[3-(4-chlorophenoxy)-2-hydroxypropyl]-3-methyl-8-[2-(4-nitrophenyl)-2-oxoethyl]sulfanylpurine-2,6-dione
Standard InChI InChI=1S/C23H20ClN5O7S/c1-27-20-19(21(32)26-22(27)33)28(10-16(30)11-36-17-8-4-14(24)5-9-17)23(25-20)37-12-18(31)13-2-6-15(7-3-13)29(34)35/h2-9,16,30H,10-12H2,1H3,(H,26,32,33)
Standard InChIKey ZKZXBXIMGAXYHP-UHFFFAOYSA-N
SMILES CN1C2=C(C(=O)NC1=O)N(C(=N2)SCC(=O)C3=CC=C(C=C3)[N+](=O)[O-])CC(COC4=CC=C(C=C4)Cl)O
Canonical SMILES CN1C2=C(C(=O)NC1=O)N(C(=N2)SCC(=O)C3=CC=C(C=C3)[N+](=O)[O-])CC(COC4=CC=C(C=C4)Cl)O
PubChem Compound 3109662
Last Modified Nov 11 2021
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